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Abstract

10-Methyl lauric acid, a branched-chain fatty acid (BCFA), plays a multifaceted role in various
ecological niches. Primarily found in the cell membranes of certain Gram-positive bacteria and
as a component of insect chemical communication systems, its ecological significance stems
from its influence on microbial membrane fluidity, its potential as an antimicrobial agent, and its
function as a semiochemical. This technical guide provides an in-depth exploration of the
biosynthesis, ecological functions, and analytical methodologies related to 10-methyl lauric
acid, offering valuable insights for researchers in microbiology, chemical ecology, and drug
development.

Introduction

10-Methyl lauric acid, systematically known as 10-methyldodecanoic acid, is a saturated fatty
acid with a methyl group at the tenth carbon. It belongs to the class of anteiso-branched-chain
fatty acids, which are characterized by a methyl branch on the antepenultimate carbon atom.[1]
These BCFAs are crucial components of the cell membranes of many bacterial species,
significantly influencing membrane fluidity and the organism's ability to adapt to environmental
stress.[2] Beyond its structural role in bacteria, 10-methyl lauric acid has been identified in the
mandibular gland secretions of carpenter ants, suggesting a role in chemical communication.[3]
This guide will delve into the known ecological roles of this molecule, its biosynthesis, and the
experimental protocols used for its study.
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Biosynthesis of 10-Methyl Lauric Acid

The biosynthesis of anteiso-fatty acids like 10-methyl lauric acid in bacteria initiates from the
amino acid L-isoleucine. This pathway diverges from the synthesis of straight-chain fatty acids
at the priming step. The initial primer for anteiso-fatty acid synthesis is 2-methylbutyryl-CoA,
derived from L-isoleucine. This primer is then elongated by the fatty acid synthase (FASII)
system, with malonyl-CoA serving as the two-carbon donor in successive cycles. The key
enzyme in the initiation is a branched-chain a-keto acid decarboxylase (BCKA), which converts
the a-keto acid derived from isoleucine into the corresponding branched-chain acyl-CoA.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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